Cas no 46112-46-3 (4-(2-Hydroxyethyl)benzoic acid)

4-(2-Hydroxyethyl)benzoic acid Properties

Names and Identifiers

• 4-(2-Hydroxyethyl)benzoic acid
• 4-(2-HYDROXY-ETHYL)-BENZOIC ACID
• 2-(4-carboxyphenyl)ethanol
• 4-(2-Hydroxy-aethyl)-benzoesaeure
• 4-hydroxyethylbenzoate
• AC1LA2J9
• ANW-56716
• Benzoic acid,4-(2-hydroxyethyl)-
• CHEMBL339052
• CTK4I9175
• SureCN49705
• Benzoic acid, 4-(2-hydroxyethyl)-
• FUWHCTSQIAULAK-UHFFFAOYSA-N
• EBD50049
• FCH845497
• FC1049
• OR345096
• BC224076
• ST2410959
• AX8089938
• X8079
• H57075
• 112H463
• DTXSID20333443
• AS-60133
• C75240
• EN300-180280
• AC-26807
• 4-(2-Hydroxyethyl)benzoicacid
• CS-W021987
• SCHEMBL49705
• 46112-46-3
• Z1198159608
• FT-0696110
• AKOS006277994
• MFCD02114379
• AMY16100
• DTXCID30284533
• XH0448
• 4-(2-hydroxyethyl)benzoic acid
• 4-(2-Hydroxy-ethyl)-benzoic acid
• +Expand

• MDL： MFCD02114379
• InChIKey： FUWHCTSQIAULAK-UHFFFAOYSA-N
• Inchi： 1S/C9H10O3/c10-6-5-7-1-3-8(4-2-7)9(11)12/h1-4,10H,5-6H2,(H,11,12)
• SMILES： O([H])C([H])([H])C([H])([H])C1C([H])=C([H])C(C(=O)O[H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 166.062994g/mol
• Surface Charge: 0
• XLogP3: 1.7
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 166.062994g/mol
• Monoisotopic Mass: 166.062994g/mol
• Topological Polar Surface Area: 57.5Ų
• Heavy Atom Count: 12
• Complexity: 148
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 0.91960
• PSA: 57.53